N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide

• Molecular Formula: C15H14F3NO3
• Molecular Weight: 313.27 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-4-(2,2,2-trifluoroethoxymethyl)benzamide
• InChI: InChI=1S/C15H14F3NO3/c16-15(17,18)10-21-9-11-3-5-12(6-4-11)14(20)19-8-13-2-1-7-22-13/h1-7H,8-10H2,(H,19,20)
• InChI Key: QHLLLIYMEQMYBU-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CNC(=O)C2=CC=C(C=C2)COCC(F)(F)F

Description

N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide, also known as TFB-TAM, is a small molecule compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide is not fully understood. However, it is known that N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide binds to the DNA-binding domain of estrogen receptor alpha, which prevents the receptor from binding to its target genes. This leads to the inhibition of cell growth and proliferation in cancer cells. In addition, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been shown to modulate the activity of ion channels and receptors, which can have a wide range of effects on cellular signaling and function.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide inhibits cell growth and proliferation by targeting the DNA-binding domain of estrogen receptor alpha. In addition, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been shown to modulate the activity of ion channels and receptors, which can affect cellular signaling and function. N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has also been shown to have anti-inflammatory effects, which can have implications for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has several advantages for lab experiments. It is a small molecule compound that can easily penetrate cell membranes, which makes it an ideal tool for studying intracellular signaling pathways. In addition, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has a high binding affinity for estrogen receptor alpha, which makes it a useful tool for studying the role of this receptor in cancer and other diseases. However, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide also has limitations for lab experiments. It can be difficult to synthesize and purify, which can limit its availability for research. In addition, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide. One direction is to further investigate its mechanism of action, particularly its effects on ion channels and receptors. Another direction is to explore its potential applications in drug discovery, particularly as a lead compound for designing new drugs that can target specific proteins and enzymes. Finally, research on N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide can also focus on its potential applications in the treatment of inflammatory disorders and neurological disorders.

Synthesis Methods

N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide can be synthesized using a multi-step process that involves the reaction of 4-aminobenzamide with 2-furylmethyl bromide, followed by the reaction with 2,2,2-trifluoroethanol and triethylamine. The final product is obtained through purification and isolation using column chromatography.

Scientific Research Applications

N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and neuroscience. In cancer research, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been shown to inhibit the growth of cancer cells by targeting the DNA-binding domain of estrogen receptor alpha. In drug discovery, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been used as a lead compound to design new drugs that can target specific proteins and enzymes. In neuroscience, N-(2-furylmethyl)-4-[(2,2,2-trifluoroethoxy)methyl]benzamide has been shown to modulate the activity of ion channels and receptors, which can have implications for the treatment of neurological disorders.